
(Z)-JIB-04: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: (Z)-JIB-04

CAS No.: 199596-24-2

Cat. No.: B1672834

Get Quote

This technical guide provides an in-depth overview of (Z)-JIB-04, a molecule of interest in the

field of epigenetics and drug discovery. It is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical properties,

biological activity (or lack thereof), and its relationship to the active E-isomer, JIB-04.

Core Compound Data
(Z)-JIB-04 is the inactive Z-isomer of JIB-04, a pan-inhibitor of Jumonji C (JmjC) domain-

containing histone demethylases. Due to its inactivity, (Z)-JIB-04 serves as an essential

negative control in experiments investigating the effects of its active E-isomer.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Mechanism of Action and Biological Context
(Z)-JIB-04 is considered epigenetically inactive.[1] In contrast, its E-isomer, JIB-04, is a potent,

cell-permeable inhibitor of a broad range of JmjC histone demethylases.[7][8] These enzymes

play a crucial role in epigenetic regulation by removing methyl groups from histone lysine

residues, thereby influencing gene expression. The inhibitory action of JIB-04 is not competitive

with the cofactor α-ketoglutarate.[9]

The active E-isomer of JIB-04 has been shown to selectively induce apoptosis in cancer cells

while having minimal effect on normal cells.[10] It modulates several critical signaling pathways

implicated in cancer progression, including the PI3K-Akt, Wnt/β-catenin, and MAPK pathways.

[7][11][12] By inhibiting histone demethylases, JIB-04 can lead to alterations in gene

expression, cell cycle arrest, and the suppression of tumor growth in vivo.[7][9][13] The

inactivity of the (Z)-isomer makes it an ideal tool for verifying that the observed biological

effects are specifically due to the inhibition of JmjC demethylases by the E-isomer.

Signaling Pathways Modulated by (E)-JIB-04
The following diagram illustrates the key signaling pathways affected by the active E-isomer of

JIB-04. As the inactive isomer, (Z)-JIB-04 would not be expected to produce these effects,

making it a crucial reagent for control experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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